Cas no 2408964-12-3 (5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide)

• Product Name: 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide
• CAS No: 2408964-12-3
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 6332010
• PubChem ID: 165674123
• Update Time: 2025-10-19

5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2408964-12-3
• EN300-7501073
• 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide

• Inchi： 1S/C9H8F2N2O/c10-7-1-5-3-13(9(12)14)4-6(5)2-8(7)11/h1-2H,3-4H2,(H2,12,14)
• InChI Key： BRSHMOPBUDXAKF-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)CN(C(N)=O)C2)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide

5,6-Difluoro-2,3-Dihydro-1H-Isoindole-2-Carboxamide: A Comprehensive Overview

5,6-Difluoro-2,3-dihydro-1H-isoindole-2-carboxamide (CAS No. 2408964-12-3) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of isoindoles, which are bicyclic structures composed of a benzene ring fused with a pyrrole ring. The presence of two fluorine atoms at the 5 and 6 positions of the isoindole ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide involves a series of well-established organic reactions. Typically, the isoindole core is synthesized via cyclization reactions involving appropriate precursors such as o-amino aryl ketones or aldehydes. The introduction of fluorine atoms at the 5 and 6 positions can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the directing effects of the substituents already present on the ring. The carboxamide group at position 2 is introduced through amide bond formation, often involving activation of the carboxylic acid group using reagents such as carbonyl diimides or mixed carbonates.

Recent studies have highlighted the potential of 5,6-difluoro-2,3-dihydro-1H-isoindole derivatives in various therapeutic areas. For instance, researchers have explored their role as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The fluorine atoms at positions 5 and 6 contribute to both the lipophilicity and bioavailability of the molecule, enhancing its ability to penetrate cellular membranes and interact with target proteins. Additionally, the carboxamide group at position 2 serves as a versatile functional group that can be further modified to optimize pharmacokinetic properties.

From a structural perspective, 5,6-difluoro-2,3-dihydro-1H-isoindole exhibits a planar geometry due to the aromaticity of the benzene ring and partial aromaticity in the pyrrole-like ring. The fluorine atoms at positions 5 and 6 create an electron-withdrawing effect, which can influence both the electronic properties of the molecule and its reactivity in chemical reactions. This makes 5,6-difluoro derivatives particularly useful in medicinal chemistry for tuning molecular interactions with biological targets.

In terms of applications, 5,6-difluoro isoindole derivatives have been investigated for their potential as anti-inflammatory agents. Studies have shown that these compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of fluorine atoms enhances their selectivity towards these targets while maintaining a favorable safety profile.

Furthermore, 5,6-difluoro isoindoles have been explored in the context of central nervous system (CNS) disorders. Their ability to cross the blood-brain barrier (BBB) makes them promising candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has focused on optimizing their pharmacokinetic properties to improve brain penetration while minimizing off-target effects.

The development of 5,6-difluoro isoindole-based drugs has also been supported by advancements in computational chemistry. Molecular modeling techniques have enabled researchers to predict binding affinities with target proteins and optimize molecular structures for improved efficacy. These computational tools complement experimental studies by providing insights into key interactions that govern drug-target binding.

In conclusion, 5,6-difluoro-2,3-dihydro-1H-isoindole derivatives represent a valuable class of compounds with diverse applications in drug discovery. Their unique structural features and favorable pharmacokinetic properties make them attractive candidates for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into their biological activities and mechanisms of action, these compounds are poised to play an increasingly important role in modern medicine.